Cas no 329710-17-0 (3-[(5-Methyl-furan-2-carbonyl)-amino]-propionic acid)

• Product name: 3-[(5-Methyl-furan-2-carbonyl)-amino]-propionic acid
• CAS No: 329710-17-0
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 1073571
• PubChem ID: 829027

3-[(5-Methyl-furan-2-carbonyl)-amino]-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(5-Methyl-furan-2-carbonyl)-amino]-propionic acid
• 3-[(5-methyl-2-furyl)carbonylamino]propanoic acid
• AC1LGY85
• CTK6B9852
• MolPort-001-529-407
• Oprea1_326550
• Oprea1_667508
• SBB027529
• 3-(5-Methylfuran-2-carboxamido)propanoicacid
• AKOS000300699
• 3-[(5-methyl-furan-2-carbonyl)-amino]-propionic acid, AldrichCPR
• DTXSID60356696
• 3-[(5-methylfuran-2-carbonyl)amino]propanoic acid
• 3-(5-Methylfuran-2-carboxamido)propanoic acid
• 329710-17-0

• MDL： MFCD00469201
• Inchi： InChI=1S/C9H11NO4/c1-6-2-3-7(14-6)9(13)10-5-4-8(11)12/h2-3H,4-5H2,1H3,(H,10,13)(H,11,12)
• InChI Key： ZQZSVDYJAWBJAQ-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C(=O)NCCC(=O)O)O1

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.5Ų

3-[(5-Methyl-furan-2-carbonyl)-amino]-propionic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT